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Outcomes Comparison: Combined vs. Intravenous
Anesthesia Alone

Outcome Measure
Tetracaine Jelly +
Intravenous Anesthesia

Intravenous
Anesthesia Alone

P-value

Additional Propofol Dose 0 [0, 5] mL 5 [5, 10] mL < 0.05

Total Surgical Time 12 [9, 16.25] min 22 [16, 26.5] min < 0.05

Cystoscopy Time 5 [3, 9.75] min 12 [9, 16] min < 0.05

Anesthesia Time 5 [3, 70] min 8 [4, 10] min < 0.05

Postoperative SpO₂ 100 [99, 100] % 99 [99, 100] % < 0.05

Complications/Adverse
Events

None observed None observed Not
Significant

Table data source: Frontiers in Medicine, 2025 [1] [2]. Data presented as median [interquartile range].
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Detailed Experimental Protocol

The data in the table comes from a 2025 prospective randomized controlled trial. Here is the detailed

methodology used by the researchers.

Study Design: Single-center, prospective, randomized controlled trial [1].

Participants: 60 male inpatients (30 per group) requiring unilateral ureteral stent removal after stone
surgery [1] [2].

Intervention:
Experimental Group: Received a slow intravenous infusion of 1.5 mg/kg propofol and 0.15
μg/kg remifentanil. After 2 minutes, 10 mL of tetracaine hydrochloride jelly was instilled into
the urethra [1] [2].

Control Group: Received the same intravenous drugs (propofol and remifentanil). After 2
minutes, 10 mL of glycerin was instilled into the urethra as a placebo [1] [2].

Procedure: The cystoscopy procedure began 4 minutes after urethral instillation. Patients
maintained spontaneous breathing, and an additional 0.5 mg/kg propofol was administered if signs of

pain (e.g., frowning, limb movement) were observed [1] [2].
Data Collection: Researchers recorded the dosage of additional propofol, various time metrics

(anesthesia, cystoscopy, surgical), and vital signs (blood pressure, heart rate, SpO₂) [1].

Mechanism of Action and Rationale

The superior outcomes of the combined technique are rooted in the distinct yet complementary mechanisms

of the two anesthetic types.

Diagram: Synergistic mechanism of combined tetracaine jelly and IV anesthesia. Tetracaine blocks

peripheral pain signals at the source, reducing the CNS sedation load required from IV agents.

Tetracaine's Role: As a potent amino-ester local anesthetic, tetracaine works by blocking
voltage-gated sodium channels in neuronal membranes. This blocks sodium influx, preventing the

initiation and conduction of nerve impulses at the application site (urethral mucosa), thereby providing
direct surface anesthesia [3] [4] [5].

Synergistic Effect: The topical anesthesia from tetracaine jelly reduces the afferent pain signals sent
to the brain during cystoscope insertion. This means the intravenous anesthetics (propofol and

remifentanil) are primarily needed for their sedative and systemic analgesic effects rather than to
overcome strong localized pain, explaining the lower required propofol dosage [1].
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Important Considerations and Safety

Safety Profile: The cited study reported no postoperative complications or adverse events in
either group, indicating that the combined approach is safe within the study parameters [1].

Tetracaine Toxicity: While safe for topical use, it is crucial to remember that tetracaine is among the
most potent and toxic local anesthetics if systemically absorbed. Doses must be carefully

controlled, especially on mucous membranes, as severe reactions like convulsions, respiratory
arrest, and circulatory collapse have been reported with overdose [5].

Comparative Evidence: In other contexts, such as ophthalmic surgery, studies comparing 0.5%
tetracaine to 2% lidocaine gel have shown mixed results, with some finding lidocaine more effective

[6] and others finding them comparable [7]. This highlights that efficacy can be formulation and
procedure-dependent.

Conclusion for Research and Development

For researchers and drug development professionals, the evidence strongly supports that a combined

anesthesia strategy leveraging topical tetracaine jelly can optimize procedural outcomes by:

Reducing exposure to systemic general anesthetics (Propofol).

Improving efficiency through shorter procedure and anesthesia times.
Enhancing patient safety by maintaining better postoperative oxygenation and minimizing systemic

drug risks.

Future development could focus on optimizing tetracaine formulations (e.g., concentration, viscosity) for

specific procedural applications to maximize these benefits further.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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